5-Chloroimidazo[2,1-b][1,3]thiazole-6-carboxylicacidhydrochloride

• Molecular Formula: C6H4Cl2N2O2S
• Molecular Weight: 239.08 g/mol
• IUPAC Name: 5-chloroimidazo[2,1-b][1,3]thiazole-6-carboxylic acid;hydrochloride
• InChI: InChI=1S/C6H3ClN2O2S.ClH/c7-4-3(5(10)11)8-6-9(4)1-2-12-6;/h1-2H,(H,10,11);1H
• InChI Key: WLKOECNLWJHJCA-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=NC(=C(N21)Cl)C(=O)O.Cl

Description

5-Chloroimidazo[2,1-b][1,3]thiazole-6-carboxylic acid hydrochloride is a heterocyclic compound that features both imidazole and thiazole rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloroimidazo[2,1-b][1,3]thiazole-6-carboxylic acid hydrochloride typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 2-aminothiazole with chloroacetic acid, followed by cyclization with formamide. The reaction conditions often require elevated temperatures and the presence of a catalyst to facilitate the cyclization process .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Additionally, industrial methods may incorporate purification steps such as recrystallization or chromatography to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

5-Chloroimidazo[2,1-b][1,3]thiazole-6-carboxylic acid hydrochloride can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms, often using reducing agents like sodium borohydride.

Common Reagents and Conditions

Oxidation: Potassium permanganate or hydrogen peroxide in acidic or basic media.

Reduction: Sodium borohydride or lithium aluminum hydride in anhydrous solvents.

Substitution: Nucleophiles such as amines or thiols under mild to moderate conditions.

Major Products Formed

Oxidation: Formation of oxides or hydroxylated derivatives.

Reduction: Formation of reduced imidazo[2,1-b][1,3]thiazole derivatives.

Substitution: Formation of substituted imidazo[2,1-b][1,3]thiazole derivatives with various functional groups.

Scientific Research Applications

5-Chloroimidazo[2,1-b][1,3]thiazole-6-carboxylic acid hydrochloride has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as an anti-inflammatory or antitumor agent.

Industry: Utilized in the development of advanced materials and as a precursor for various chemical processes

Mechanism of Action

The mechanism of action of 5-Chloroimidazo[2,1-b][1,3]thiazole-6-carboxylic acid hydrochloride involves its interaction with specific molecular targets. It may inhibit certain enzymes or interfere with cellular pathways, leading to its observed biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 6-Chloroimidazo[2,1-b][1,3]thiazole-5-carbonitrile
• 6-Chloroimidazo[2,1-b][1,3]thiazole-5-carbaldehyde
• [6-(4-chlorophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid hydrazide

Uniqueness

5-Chloroimidazo[2,1-b][1,3]thiazole-6-carboxylic acid hydrochloride is unique due to its specific substitution pattern and the presence of both imidazole and thiazole rings. This structural uniqueness contributes to its distinct chemical reactivity and potential biological activities, setting it apart from other similar compounds .